Cas no 2397-59-3 (1,4-Naphthalenedione,2,3-diethyl-)

• Product Name: 1,4-Naphthalenedione,2,3-diethyl-
• CAS No: 2397-59-3
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 270281
• PubChem ID: 3011754
• Update Time: 2025-04-19

1,4-Naphthalenedione,2,3-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2,3-diethyl-
• 2,3-diethylnaphthalene-1,4-dione
• 1,4-Naphthoquinone, 2,3-diethyl-
• 2,3-Diethyl-1,4-naphthoquinone
• starbld0033322
• DTXSID00178692
• SCHEMBL5820931
• 2397-59-3

• Inchi： 1S/C14H14O2/c1-3-9-10(4-2)14(16)12-8-6-5-7-11(12)13(9)15/h5-8H,3-4H2,1-2H3
• InChI Key： AAHIKPPSMXWKAV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(CC)=C1CC)=O

Computed Properties

• Exact Mass: 214.09942
• Monoisotopic Mass: 214.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.106
• Boiling Point: 340.9°C at 760 mmHg
• Flash Point: 127.9°C
• Refractive Index: 1.548
• PSA: 34.14